(E)-Fenpyroximate-d9

• Molecular Formula: C24H27N3O4
• Molecular Weight: 430.5 g/mol
• InChI: InChI=1S/C24H27N3O4/c1-17-21(22(27(5)26-17)30-20-9-7-6-8-10-20)15-25-29-16-18-11-13-19(14-12-18)23(28)31-24(2,3)4/h6-15H,16H2,1-5H3/b25-15+/i2D3,3D3,4D3
• InChIKey: YYJNOYZRYGDPNH-CCBJIOPBSA-N

(E)-Fenpyroximate-d9: Definitive Analytical Tool

(E)-Fenpyroximate-d9 is a stable isotope-labeled (deuterated) analog of the broad-spectrum acaricide (E)-Fenpyroximate, primarily utilized as an internal standard (IS) in quantitative analysis via LC-MS or GC-MS . This molecule, with the formula C24H18D9N3O4, features nine deuterium atoms incorporated into its tert-butyl ester moiety, resulting in a molecular weight of 430.54 g/mol, a mass shift of +9 Da compared to the unlabeled parent (421.49 g/mol) . This mass difference, combined with near-identical physicochemical properties to the native analyte, enables it to act as an ideal tracer and internal standard for high-accuracy, matrix-effect-corrected quantification in complex samples [1].

• [1] MedChemExpress EU. (E)-Fenpyroximate-d9 (Product Datasheet). View Source

Why (E)-Fenpyroximate-d9 Cannot Be Substituted

Directly substituting (E)-Fenpyroximate-d9 with an unlabeled (E)-Fenpyroximate analytical standard is fundamentally unsound for internal standardization in mass spectrometry. The two compounds are chemically indistinguishable by extraction, chromatography, and ionization but differ crucially in mass [1]. In complex matrices like citrus fruits or honey, native fenpyroximate is subject to significant matrix effects, including ion suppression [2]. While an unlabeled standard will experience identical suppression, it cannot be distinguished from the native analyte by the mass spectrometer, precluding its use for correction. Structural analogs (e.g., fenpyroximate metabolites or other acaricides) are a poor alternative; they often exhibit different extraction recovery, ionization efficiency, and chromatographic retention times, which leads to inaccurate and imprecise quantification [3]. Only an isotopically labeled analog can provide a verifiably matched internal standard for reliable isotope-dilution mass spectrometry (IDMS) [4].

• [1] ResolveMass Laboratories. (LinkedIn Post). What are Deuterated Standards in LC-MS Analysis? View Source
• [2] Li, Z., et al. (2023). Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 28(20), 7084. View Source
• [3] Choi, B.K., et al. (2000). Quantitative LC-ESI-MS analysis for pesticides in a complex environmental matrix using external and internal standards. Int. J. Environ. Anal. Chem., 77(4), 305-322. View Source
• [4] Nakamura, K., et al. (2019). Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry. J. Environ. Sci. Health B, 54(7), 571-579. View Source

(E)-Fenpyroximate-d9 Performance Evidence

Isotopic and Chemical Purity

For procurement in regulated analytical laboratories, purity is a non-negotiable specification. (E)-Fenpyroximate-d9 from reputable sources is supplied with a Certificate of Analysis (COA) that documents both its chemical purity (e.g., 99.9%) and its isotopic purity, confirming the atom% abundance of deuterium . This dual-certification, which is standard for deuterated internal standards from specialized suppliers, is a critical differentiator from generic, non-certified unlabeled standards or lower-purity technical-grade material . The absence of isotopic purity data on a generic Fenpyroximate standard renders it unsuitable for quantitative IDMS.

Evidence Dimension	Product Certification Level
Target Compound Data	Supplied with comprehensive COA detailing chemical and isotopic purity (e.g., >99% chemical purity, specified D-atom incorporation)
Comparator Or Baseline	Technical-grade or generic unlabeled Fenpyroximate (purity may be >95% to >98%, but lacks isotopic purity certification)
Quantified Difference	Quantitative isotopic purity data (e.g., 99 atom% D) is provided for the target compound and is absent for the comparator, precluding its use in IDMS.
Conditions	Vendor documentation and analytical specification requirements for reference standards.

Why This Matters

This documentation provides the traceability and quality assurance required for GLP and ISO 17025 compliant laboratories, ensuring the internal standard is fit for its intended purpose in validated methods.

Matrix Recovery Accuracy

In a peer-reviewed study validating an LC-MS/MS method for fenpyroximate in okra fruits, the matrix effect (ME) for fenpyroximate was quantified as weak signal suppression with an ME value of 5.2% [1]. While this study did not use (E)-Fenpyroximate-d9, the reported 5.2% matrix effect represents the baseline analytical challenge that a deuterated internal standard is designed to correct. The use of (E)-Fenpyroximate-d9 is the established, gold-standard method to compensate for this ~5% suppression, ensuring that method recoveries and accuracy are maintained within acceptable validation criteria (e.g., 70-120%) across different sample types, whereas external calibration or non-ideal internal standards would yield biased results [2].

Evidence Dimension	Matrix Effect (Signal Suppression)
Target Compound Data	Expected to correct for matrix effects (e.g., signal suppression) to achieve accurate quantification.
Comparator Or Baseline	Analysis using only an unlabeled Fenpyroximate external standard. Reported native fenpyroximate matrix effect in okra fruit: -5.2% (signal suppression).
Quantified Difference	Use of a matched deuterated IS (like (E)-Fenpyroximate-d9) is the validated approach to correct for the -5.2% bias observed with external calibration, which can otherwise lead to under-reporting of residues.
Conditions	LC-MS/MS analysis of fenpyroximate in okra fruit extracts; matrix effect calculated by comparing slopes of calibration curves in solvent vs. matrix.

Why This Matters

Demonstrates the specific, quantifiable analytical error (5.2% signal suppression) in a real food matrix that (E)-Fenpyroximate-d9 is uniquely equipped to correct, providing a concrete justification for its selection to ensure data reliability.

• [1] El-Sayed, M.A., et al. (2025). Residue determination and decline pattern of abamectin and fenpyroximate in okra fruits: a prelude to risk assessment. RSC Advances, 15, 8912-8922. View Source
• [2] Nakamura, K., et al. (2019). Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry. J. Environ. Sci. Health B, 54(7), 571-579. View Source

Co-elution and Ionization Efficiency

(E)-Fenpyroximate-d9 exhibits near-identical physicochemical properties to its unlabeled counterpart due to the minimal isotopic effect of deuterium substitution [1]. This ensures co-elution with the native (E)-Fenpyroximate peak under standard reversed-phase HPLC conditions [2]. In contrast, structural analogs (e.g., (Z)-Fenpyroximate isomer or Fenpyroximate metabolites like M-3) will exhibit different retention times and potentially different ionization efficiencies in the MS source [3]. This chromatographic mismatch with structural analogs can introduce significant quantitative variability, particularly in gradient elution methods where the proportion of organic modifier changes during the run, leading to differential matrix effects at the point of elution for the analyte versus the analog IS [4].

Evidence Dimension	Chromatographic Retention Time and Ionization Behavior
Target Compound Data	Co-elutes with (E)-Fenpyroximate; identical ionization efficiency in ESI source.
Comparator Or Baseline	Structural analog internal standard (e.g., Fenpyroximate Metabolite M-3 or (Z)-Fenpyroximate).
Quantified Difference	The comparator has a different molecular structure and/or stereochemistry, leading to a quantifiably different retention time (RT) and potentially different ionization response factor. This RT difference means the IS and analyte encounter different solvent compositions during LC gradient, exacerbating matrix effect variability.
Conditions	Standard C18 reversed-phase HPLC gradient using water/acetonitrile with 0.1% formic acid; ESI positive mode.

Why This Matters

This ensures that the internal standard corrects for variations in both sample preparation recovery and ionization efficiency throughout the entire analytical run, which is a fundamental requirement for robust and precise quantitative LC-MS methods.

• [1] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom., 19(3), 401-407. View Source
• [2] Restek Corporation. (2015). Choosing an Internal Standard. View Source
• [3] Creative BioMart. (Z)-Fenpyroximate Standard (Product Datasheet). View Source
• [4] Trufelli, H., et al. (2011). An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrom. Rev., 30(3), 491-509. View Source

Key Applications of (E)-Fenpyroximate-d9

MRL Compliance Monitoring

For laboratories accredited to ISO 17025 performing pesticide residue analysis for Maximum Residue Level (MRL) compliance (e.g., in citrus, okra, tea, or honey [1]), (E)-Fenpyroximate-d9 is the essential internal standard. It enables the development and validation of robust, matrix-effect-corrected UHPLC-MS/MS methods that meet the strict accuracy and precision requirements (e.g., 70-120% recovery, <20% RSD) mandated by regulatory bodies like the EU, US FDA, and CFIA [2]. The quantifiable matrix suppression observed in crops like citrus and okra (e.g., ~5.2% in okra [3]) necessitates the use of a co-eluting, isotopically matched IS for accurate quantification down to the low µg/kg (ppb) levels required.

Environmental Fate and Metabolism

In studies investigating the degradation, metabolism, and environmental fate of fenpyroximate in soil, water, or plants, (E)-Fenpyroximate-d9 can serve as a surrogate standard or a stable isotope tracer. Its unique mass signature allows researchers to differentiate the applied parent compound from its metabolites or from background contamination, enabling precise mass balance studies. The -d9 label provides a +9 Da mass shift, which is sufficient to avoid spectral overlap with native fenpyroximate and its naturally occurring isotopes, allowing for accurate quantification of the parent compound even in the presence of complex, co-eluting metabolites [1].

QC and Method Validation in CROs

CROs performing GLP-compliant bioanalytical or residue studies for agrochemical registration require highly characterized reference materials. (E)-Fenpyroximate-d9, supplied with a comprehensive Certificate of Analysis (COA) detailing both its chemical and isotopic purity, is a critical tool for method development and validation. Its use as an internal standard is a cornerstone for ensuring the accuracy, precision, and robustness of analytical data submitted to regulatory agencies for the approval of new pesticide formulations or import tolerances [2].

• [1] Li, Z., et al. (2023). Measuring the Residual Levels of Fenpyroximate and Its Z-Isomer in Citrus Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 28(20), 7084. View Source
• [2] Nakamura, K., et al. (2019). Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry. J. Environ. Sci. Health B, 54(7), 571-579. View Source
• [3] El-Sayed, M.A., et al. (2025). Residue determination and decline pattern of abamectin and fenpyroximate in okra fruits: a prelude to risk assessment. RSC Advances, 15, 8912-8922. View Source